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Compound of Interest

Compound Name:
Ethyl 3-(3-methoxyphenyl)-3-

oxopropanoate

Cat. No.: B1271436 Get Quote

Technical Guide: Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate, a keto ester of interest in synthetic chemistry and potential drug discovery.

While direct experimental applications and biological pathway analyses for this specific

methoxy isomer are not extensively documented in publicly available literature, this guide

consolidates known chemical data and presents generalized experimental workflows relevant

to its class of compounds.

Chemical and Physical Properties
Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is an organic compound with potential

applications as a building block in the synthesis of more complex molecules. A summary of its

key quantitative data is presented below.[1]
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Property Value

Molecular Formula C₁₂H₁₄O₄

Molecular Weight 222.24 g/mol

CAS Number 27834-99-7[1]

IUPAC Name ethyl 3-(3-methoxyphenyl)-3-oxopropanoate[1]

SMILES CCOC(=O)CC(=O)C1=CC(=CC=C1)OC[1]

InChI Key FDPPVAYPZOORBP-UHFFFAOYSA-N[1]

Availability from Thermo Fisher Scientific
As of the latest inquiries, a direct catalog listing for Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate under the Thermo Fisher Scientific brand, including its legacy Alfa Aesar

portfolio, was not readily found. However, Thermo Fisher Scientific offers a broad range of

related chemical intermediates and provides custom synthesis services. Researchers

interested in acquiring this compound are encouraged to contact Thermo Fisher Scientific

directly to inquire about custom synthesis or potential availability through their extended

supplier network.

Synthetic Approach
The synthesis of β-keto esters such as Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate can be

achieved through several established organic synthesis methods. A common approach is the

Claisen condensation of an appropriate ester and ketone.

General Experimental Protocol: Claisen Condensation
This protocol describes a general procedure for the synthesis of β-keto esters and can be

adapted for the synthesis of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate.

Materials:

Methyl 3-methoxybenzoate

Ethyl acetate
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Sodium ethoxide

Anhydrous ethanol

Diethyl ether

Hydrochloric acid (1M)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Dissolve sodium ethoxide in anhydrous ethanol in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

To this solution, add a mixture of methyl 3-methoxybenzoate and ethyl acetate dropwise at

room temperature.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench by pouring it

over a mixture of ice and hydrochloric acid.

Extract the aqueous layer with diethyl ether.
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Combine the organic extracts and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the crude product by vacuum distillation or column chromatography to yield Ethyl 3-
(3-methoxyphenyl)-3-oxopropanoate.

Potential Research Applications and Experimental
Workflow
While specific biological activities of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate are not

well-documented, compounds of this class are often explored in medicinal chemistry for their

potential as intermediates in the synthesis of bioactive molecules. A general workflow for

screening such a compound for biological activity is proposed below.
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Compound Acquisition and Preparation

Biological Screening

Mechanism of Action Studies

Synthesis and Purification of
Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate

Purity and Structural Analysis
(NMR, MS, HPLC)

Stock Solution Preparation

Primary Screening
(e.g., Cell Viability Assays)

Secondary Screening
(e.g., Enzyme Inhibition, Receptor Binding)

Hit Identification

Target Identification and Validation

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

Lead Optimization

Click to download full resolution via product page

A generalized workflow for the biological screening of a novel chemical entity.
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Signaling Pathways
Currently, there is no published research that directly implicates Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate in the modulation of specific signaling pathways. Further investigation through

the experimental workflow outlined above would be necessary to elucidate any potential

biological targets and downstream effects.

Safety Information
Based on available data, Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is classified as an

irritant.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. Work should be conducted in a

well-ventilated fume hood.[1]

This technical guide is intended to provide a starting point for researchers interested in Ethyl 3-
(3-methoxyphenyl)-3-oxopropanoate. The lack of extensive literature highlights an

opportunity for novel research into the synthesis, properties, and potential applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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